Cas no 19652-14-3 (3-(4-Chlorophenyl)-1-phenyl-1H-pyrazol-5-amine)

3-(4-Chlorophenyl)-1-phenyl-1H-pyrazol-5-amine structure
19652-14-3 structure
Product Name:3-(4-Chlorophenyl)-1-phenyl-1H-pyrazol-5-amine
CAS No:19652-14-3
MF:C15H12ClN3
MW:269.728881835938
MDL:MFCD00197059
CID:230794
PubChem ID:354334163
Update Time:2025-04-19

3-(4-Chlorophenyl)-1-phenyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(4-chlorophenyl)-2-phenyl-pyrazol-3-amine
    • 5-Amino-3-(4-chlorophenyl)-1-phenylpyrazole
    • 3-(4-chlorophenyl)-1-phenyl-1H-pyrazol-5-amine
    • 5-(4-CHLORO-PHENYL)-2-PHENYL-2H-PYRAZOL-3-YLAMINE
    • 5-(4-chlorophenyl)-2-phenylpyrazol-3-amine
    • 1-phenyl-3-(4-chlorophenyl)-1H-5-pyrazolamine
    • 3-(4-chlorophenyl)-1-phenyl-1H-pyrazol-5-ylamine
    • 3-(4-chlorophenyl)-1-phenyl-1H-pyrazole-5-amine
    • 5-(4-chloro-phenyl)-2-phenyl-1
    • 5-amino-3-(4-chlorophenyl)-1-phenyl-1H-pyrazole
    • AC1MCH7V
    • AC1Q51IU
    • BUTTPARK 30\03-78
    • SALOR-INT L317950-1EA
    • MLS000760279
    • 5-(4-chlorophenyl)-2-phenyl-2h-pyrazol-3-ylamine
    • HMS2737N10
    • SBB077729
    • 5176AH
    • AB04699
    • SMR000372974
    • ST24041462
    • A3033
    • 5-(4-chlorophenyl)-2-phenyl-3-pyrazolamine
    • FT
    • FT-0730303
    • CHEMBL1423144
    • 19652-14-3
    • CS-0186707
    • MFCD00197059
    • AS-68100
    • EN300-07766
    • AKOS000117547
    • DTXSID50377774
    • J-510677
    • Z90123557
    • 2,2-dithiobis(5-nitropyridine)
    • A813856
    • T70511
    • DB-065909
    • 3-(4-Chlorophenyl)-1-phenyl-1H-pyrazol-5-amine
    • MDL： MFCD00197059
    • Inchi： 1S/C15H12ClN3/c16-12-8-6-11(7-9-12)14-10-15(17)19(18-14)13-4-2-1-3-5-13/h1-10H,17H2
    • InChI Key： ZLGORAQNGFCUFU-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)C1C=C(N)N(C2C=CC=CC=2)N=1

Computed Properties

  • Exact Mass: 269.07200
  • Monoisotopic Mass: 269.072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8
  • XLogP3: 3.8

Experimental Properties

  • Density: 1.28
  • Melting Point: 190.0 to 194.0 deg-C
  • Boiling Point: 477°Cat760mmHg
  • Flash Point: 242.3°C
  • Refractive Index: 1.659
  • PSA: 43.84000
  • LogP: 4.35610

3-(4-Chlorophenyl)-1-phenyl-1H-pyrazol-5-amine Security Information

3-(4-Chlorophenyl)-1-phenyl-1H-pyrazol-5-amine Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(4-Chlorophenyl)-1-phenyl-1H-pyrazol-5-amine Pricemore >>

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3-(4-Chlorophenyl)-1-phenyl-1H-pyrazol-5-amine Production Method

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